Cas no 1845713-71-4 (2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate)
2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate
- 2,5-Dioxa-8-azaspiro[3.5]nonane oxalate(2:1)
- 2,5-Dioxa-8-aza-spiro[3,5]nonane hemioxalate
- 1845713-71-4
- BIS(2,5-DIOXA-8-AZASPIRO[3.5]NONANE); OXALIC ACID
- 2,5-Dioxa-8-aza-spiro[3.5]nonane hemioxalate
- VYC71371
- AB93046
- AS-30196
- SY318910
- CS-0102289
- 2,5-Dioxa-8-azaspiro[3.5]nonaneoxalate(2:1)
- MFCD28166324
- AKOS030524913
-
- MDL: MFCD28166324
- Inchi: 1S/2C6H11NO2.C2H2O4/c2*1-2-9-6(3-7-1)4-8-5-6;3-1(4)2(5)6/h2*7H,1-5H2;(H,3,4)(H,5,6)
- InChI Key: HXIXKRLEJYYIDE-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])N([H])C([H])([H])C21C([H])([H])OC2([H])[H].O1C([H])([H])C([H])([H])N([H])C([H])([H])C21C([H])([H])OC2([H])[H].O([H])C(C(=O)O[H])=O
Computed Properties
- Exact Mass: 348.15326573g/mol
- Monoisotopic Mass: 348.15326573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 136
2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A289001087-500mg |
2,5-Dioxa-8-azaspiro[3.5]nonane oxalate(2:1) |
1845713-71-4 | 97% | 500mg |
$854.37 | 2023-09-02 | |
| abcr | AB450415-250 mg |
2,5-Dioxa-8-aza-spiro[3,5]nonane hemioxalate; . |
1845713-71-4 | 250MG |
€648.20 | 2023-07-18 | ||
| Chemenu | CM212427-1g |
2,5-Dioxa-8-azaspiro[3.5]nonane oxalate(21) |
1845713-71-4 | 97% | 1g |
$*** | 2023-03-30 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-11023-5g |
2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 95% | 5g |
$5000 | 2023-09-07 | |
| eNovation Chemicals LLC | D498797-100mg |
2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 97% | 100mg |
$330 | 2024-07-21 | |
| eNovation Chemicals LLC | D498797-250MG |
2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 97% | 250mg |
$530 | 2024-07-21 | |
| eNovation Chemicals LLC | D498797-500MG |
2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 97% | 500mg |
$880 | 2024-07-21 | |
| eNovation Chemicals LLC | D498797-1G |
2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 97% | 1g |
$1325 | 2024-07-21 | |
| eNovation Chemicals LLC | D498797-5G |
2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 97% | 5g |
$3975 | 2024-07-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1172929-100mg |
2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate |
1845713-71-4 | 98% | 100mg |
¥2822 | 2023-04-15 |
2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate
2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate: A Comprehensive Overview
2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate (CAS No. 1845713-71-4) is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which combines a diazacyclo structure with oxacyclo components, making it a versatile building block for various applications.
The spirocyclic nature of 2,5-dioxa-8-azaspiro[3.5]nonane is a key feature that contributes to its stability and reactivity. Recent studies have highlighted its potential as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to form stable complexes with transition metals has opened new avenues for its use in catalysis and sensing technologies.
One of the most exciting developments involving 2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate is its role in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be modified to incorporate functional groups that enhance its pharmacological properties. For instance, derivatives of this compound have shown promise in anti-inflammatory and antioxidant assays, suggesting potential applications in drug discovery.
From a synthetic perspective, the preparation of 2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate involves a multi-step process that typically includes cyclization reactions and purification techniques. The use of green chemistry principles in its synthesis has been explored to minimize environmental impact, aligning with current trends toward sustainable chemical practices.
In terms of structural characterization, modern analytical techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into the molecular geometry of 2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate. These studies have revealed a rigid framework that facilitates efficient π–π interactions and hydrogen bonding, further enhancing its utility in material science applications.
Looking ahead, the versatility of 2,5-dioxa-8-azaspiro[3.5]nonane hemioxalate positions it as a valuable tool in both academic research and industrial applications. Its ability to serve as a modular building block for constructing complex architectures makes it an indispensable component in the chemist's toolkit.
1845713-71-4 (2,5-Dioxa-8-azaspiro[3.5]nonane hemioxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)